Cas no 1171130-67-8 ((3-Dimethylaminomethylene-4-oxo-cyclohexyl)-carbamic Acid tert-Butyl Ester)

• Product Name: (3-Dimethylaminomethylene-4-oxo-cyclohexyl)-carbamic Acid tert-Butyl Ester
• CAS No: 1171130-67-8
• MF: C₁₄H₂₄N₂O₃
• MW: 268.351963996887
• MDL: MFCD24843137
• CID: 2620776
• PubChem ID: 59437360
• Update Time: 2025-04-21

(3-Dimethylaminomethylene-4-oxo-cyclohexyl)-carbamic Acid tert-Butyl Ester Chemical and Physical Properties

Names and Identifiers

• (3-Dimethylaminomethylene-4-oxo-cyclohexyl)-carbamic Acid tert-Butyl Ester
• SCHEMBL13213516
• 1-(Boc-amino)-3-dimethylaminomethylene-4-oxo-cyclohexane
• tert-Butyl (3-((dimethylamino)methylene)-4-oxocyclohexyl)carbamate
• 1171130-67-8
• BS-26184
• tert-butyl (Z)-(3-((dimethylamino)methylene)-4-oxocyclohexyl)carbamate
• tert-butyl N-[(3Z)-3-(dimethylaminomethylidene)-4-oxocyclohexyl]carbamate
• tert-Butyl(3-((dimethylamino)methylene)-4-oxocyclohexyl)carbamate

• MDL： MFCD24843137
• Inchi： 1S/C14H24N2O3/c1-14(2,3)19-13(18)15-11-6-7-12(17)10(8-11)9-16(4)5/h9,11H,6-8H2,1-5H3,(H,15,18)/b10-9-
• InChI Key： JYWATPVKXAPTLI-KTKRTIGZSA-N
• SMILES： O(C(NC1C/C(=C/N(C)C)/C(CC1)=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 268.17869263Da
• Monoisotopic Mass: 268.17869263Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 58.6Ų